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Compound of Interest

3-Bromo-5-
Compound Name: (trifluoromethoxy)phenylboronic
acid
Cat. No.: B1372499
\. v

An In-depth Technical Guide to 3-Bromo-5-(trifluoromethoxy)phenylboronic acid: Structure,
Synthesis, and Application

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Verfasst
von: Ihrem leitenden Anwendungswissenschaftler

Zusammenfassung fiir die Geschaftsleitung

3-Brom-5-(trifluormethoxy)phenylboronsaure ist ein hochentwickelter chemischer Baustein, der
fur die moderne medizinische Chemie und die Entdeckung von niedermolekularen
Medikamenten von entscheidender Bedeutung ist. Seine molekulare Architektur, die sich durch
eine elektronenarme Trifluormethoxygruppe und ein strategisch platziertes Bromatom
auszeichnet, bietet eine duale Reaktivitat, die eine sequentielle, kontrollierte Einfihrung von
molekularer Komplexitat ermdéglicht. Dieser Leitfaden bietet eine umfassende technische
Untersuchung der Verbindung, von ihrer Synthese bis zu ihrer Anwendung in der Palladium-
katalysierten Kreuzkupplung, insbesondere der Suzuki-Miyaura-Reaktion. Wir konsolidieren
bewéhrte Protokolle, mechanistische Erkenntnisse und Strategien zur Fehlerbehebung, um
Forschern die Mdéglichkeit zu geben, dieses vielseitige Reagenz effektiv in ihren
Arzneimittelentwicklungsprogrammen einzusetzen.
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Strategische Bedeutung in der
Arzneimittelentwicklung

Die Integration von Fluor in pharmazeutische Wirkstoffe ist eine bewahrte Strategie zur
Verbesserung pharmakokinetischer und pharmakodynamischer Eigenschaften. Die
Trifluormethoxygruppe (-OCF3) ist in dieser Hinsicht besonders vorteilhaft. Im Gegensatz zur
verwandten Trifluormethylgruppe (-CF3) bietet die -OCF3-Gruppe eine einzigartige
Kombination aus hoher Lipophilie und metabolischer Stabilitat, wahrend sie gleichzeitig als
schwacher Wasserstoffbriickenakzeptor fungieren kann.[1][2] Diese Eigenschaften kénnen zu
einer verbesserten Zellmembranpermeabilitat, einer erhéhten metabolischen Halbwertszeit und
einer optimierten Bindungsaffinitat am Zielort fuhren.

3-Brom-5-(trifluormethoxy)phenylboronsaure nutzt diese Vorteile, indem es die -OCF3-Gruppe
in ein Gerlst einbettet, das fur die Fragment-basierte Wirkstoffentdeckung und die Optimierung
von Leitsubstanzen vorbereitet ist. Das Vorhandensein sowohl einer Boronsaure als auch
eines Bromatoms ermaglicht eine orthogonale Synthesestrategie, bei der jede Position selektiv
in nachfolgenden Kreuzkupplungsreaktionen funktionalisiert werden kann.

Molekulare Struktur und Reaktivitatsanalyse

Die chemische Personlichkeit von 3-Brom-5-(trifluormethoxy)phenylboronsaure wird durch das
Zusammenspiel ihrer funktionellen Gruppen bestimmt.

o Boronsaure (-B(OH)2): Dies ist der primare reaktive Angriffspunkt fur die Suzuki-Miyaura-
Kreuzkupplung, der die Bildung einer neuen Kohlenstoff-Kohlenstoff-Bindung ermdglicht.

o Bromatom (-Br): Als vielseitige Austrittsgruppe ermoglicht es eine zweite Kupplungsreaktion,
typischerweise unter etwas scharferen Bedingungen als die Boronsaure-Kupplung. Die
Reaktivitatsreihenfolge fir Halogene in der oxidativen Addition an Palladium(0) ist | > Br >
CL[3]

o Trifluormethoxygruppe (-OCFs3): Als stark elektronenziehende Gruppe beeinflusst sie die
Elektronendichte des aromatischen Rings erheblich. Dies erhdht die Reaktivitat des
Bromatoms bei der oxidativen Addition und beeinflusst die Kinetik der
Transmetallierungsstufe, an der die Boronséaure beteiligt ist.
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Strukturelle und reaktive Merkmale

3-Brom-5- (trlfluormethoxy)phenylboronsaure

Moduliert die Reaktivitat
(elektronen2|ehend)
Funktionelle Gruppen
Bromatom Trlfluormethoxygruppe
(-Br) (-OCFs3)

Suzuki-Kupplung #2
(oder andere Kupplungen)

Duale Reaktivitat

Boronsaure
(-B(OH)2)

Suzuki-Kupplung #1
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Katalytischer Zyklus der Suzuki-Miyaura-Kupplung

Oxidative
Addition

Ar-Pd(ll)L2-X

+ [Ar'-B(OR)3]~ Regeneration

Cl'ransmetallierung)

Ar-Pd(Il)L2-Ar'

Reduktive
Eliminierung
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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